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Compound of Interest

Compound Name: D-Fructose-d2-1

Cat. No.: B12392360

For researchers, scientists, and drug development professionals, this in-depth guide provides a
comprehensive overview of commercially available deuterated fructose, its applications in
metabolic research, and detailed experimental considerations. This document outlines key
suppliers, product specifications, and methodologies for utilizing deuterated fructose as a tracer
in metabolic flux analysis and related studies.

Commercial Suppliers and Product Specifications

The selection of a suitable deuterated fructose product is critical for the accuracy and
reproducibility of experimental results. Several reputable commercial suppliers offer a range of
deuterated fructose isotopes with varying specifications. The following tables summarize the
currently available products, providing a comparative overview of their key quantitative data.
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Key Applications in Research

Deuterated fructose is a powerful tool for investigating various aspects of metabolism,
particularly in the context of diseases such as diabetes, non-alcoholic fatty liver disease
(NAFLD), and cancer. Its primary application lies in metabolic flux analysis, where it serves as
a tracer to elucidate the pathways of fructose metabolism and its contribution to various
metabolic pools.

The metabolism of fructose, or fructolysis, primarily occurs in the liver and follows a pathway
distinct from that of glucose.[7][8] This unique metabolic route makes deuterated fructose an
invaluable tracer for studying hepatic metabolism.
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Experimental Protocols

The successful application of deuterated fructose in research necessitates well-defined
experimental protocols. The following sections provide an overview of a typical workflow for a
metabolic flux analysis experiment using deuterated fructose.

In Vivo Isotope Tracing Experimental Workflow

A generalized workflow for an in vivo metabolic flux analysis study using deuterated fructose is
outlined below. This process involves the administration of the deuterated tracer to a model
organism, followed by sample collection and analysis to determine the isotopic enrichment in

various metabolites.
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Experimental Workflow for In Vivo Metabolic Flux Analysis

Preparation

Tracer Selection
(e.g., D-Fructose-d7)

Animal Model Preparation

Administration & Sampling

Tracer Administration
(e.g., Infusion, Injection)

Sample Collection
(Blood, Tissues)

Interpretation

Metabolic Pathway Mapping

Biological Interpretation
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Simplified Pathway of Hepatic Fructose Metabolism
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Quality Control Workflow for Deuterated Fructose
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Deuterated Fructose
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Identity Verification Chemical Purity Isotopic Purity
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Deuterated Fructose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fructose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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